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Compound of Interest

Compound Name: Butyl methanesulfinate

CAS No.: 675-87-6

Cat. No.: B14747322

Get Quote

Executive Summary & Critical Safety Distinction
STOP AND VERIFY: Before proceeding, you must confirm the oxidation state of the sulfur atom

in your compound. There is a frequent and dangerous confusion between Sulfinates and

Sulfonates in inventory databases.

Feature
Butyl Methanesulfinate

(Target)
Butyl Methanesulfonate

(High Hazard)

Structure

CAS Number 675-87-6 1912-32-9

Class Sulfinic Acid Ester Sulfonic Acid Ester

Primary Hazard
Flammable, Irritant, Moisture

Sensitive

Potent Genotoxic Impurity

(PGI), Carcinogen

Reactivity Hydrolyzes to Sulfinic Acid Alkylating Agent
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Operational Directive: This guide specifically addresses Butyl Methanesulfinate (CAS 675-87-

6). However, due to the structural similarity to potent alkylating agents (sulfonates), all disposal

procedures below are designed to meet "Band 4" containment standards. This "Precautionary

Principle" approach ensures safety even if the container is mislabeled or partially oxidized.

Chemical Profile & Hazards
Butyl methanesulfinate is a reactive intermediate. Unlike stable organic solvents, it

possesses a reducing sulfur center and is prone to hydrolysis and oxidation.

Physicochemical Data Table

Property Value Operational Implication

Physical State Colorless to pale yellow liquid
Standard liquid handling

protocols apply.

Boiling Point
~80-85°C (at reduced

pressure)
Volatile; do not autoclave.

Flash Point ~60-70°C (Estimated)
Combustible. Segregate from

oxidizers.

Water Solubility Low (Hydrolyzes slowly)
biphasic waste streams are

possible.

Reactivity Hydrolysis, Oxidation

Do not mix with strong

oxidizers (e.g., Nitric acid) or

peroxides; risk of exothermic

runaway.

Disposal Decision Matrix (Workflow)
The following logic gate determines whether the material should be treated in-lab or shipped as

hazardous waste.
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Waste Identification:
Butyl Methanesulfinate

Assess Quantity & Purity

Volume > 500 mL
or Pure Reagent?

PATH A:
Commercial Disposal

(Recommended)

Yes (Bulk)

PATH B:
In-Lab Quenching
(Spills/Residues)

No (Small/Trace)

Segregate into
Non-Halogenated Organic

Step 1: Hydrolysis
(Add 10% NaOH)

Label: 'Flammable,
Sulfur Organics'

Dispose as Aqueous
Chemical Waste

Step 2: Oxidation (Optional)
(Add Dilute Bleach)

Destroys Reducing
Power

Verify pH (6-9)

Click to download full resolution via product page
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Figure 1: Decision matrix for the disposal of Butyl Methanesulfinate. Path A is preferred for

bulk reagents to minimize handling risks.

Detailed Disposal Protocols
Protocol A: Commercial Disposal (Pack & Ship)
Use for: Expired reagent bottles, bulk reaction mixtures (>100 mL).

Scientific Rationale: Incineration at >1000°C ensures complete mineralization of the sulfur

backbone to

(scrubbed) and

, eliminating any risk of genotoxicity or environmental persistence.

Segregation: Place the container in the Non-Halogenated Organic Solvents stream.

Note: Although it contains sulfur, it typically does not require a dedicated "High Hazard"

stream unless mixed with other highly toxic compounds.

Packaging: Ensure the cap is TFE-lined and sealed with Parafilm. Place the primary

container into a secondary polyethylene bag.

Labeling:

Chemical Name: Butyl Methanesulfinate.[1][2][3]

Hazards: Flammable Liquid, Irritant.[4]

RCRA Consideration: If discarded pure, it may be classified under characteristic ignitability

(D001).

Protocol B: In-Lab Quenching (Deactivation)
Use for: Cleaning glassware, small spills (<50 mL), or reaction residues.

Scientific Rationale: The objective is to hydrolyze the ester bond. Sulfinate esters hydrolyze in

base to form the sulfinate salt (stable, water-soluble) and butanol.
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Step-by-Step Methodology:

Preparation:

Work in a fume hood.

Prepare a 10% w/v NaOH (Sodium Hydroxide) solution.

PPE:[2][5] Neoprene gloves, splash goggles, lab coat.

Hydrolysis (The Quench):

Dilute the waste butyl methanesulfinate with an equal volume of ethanol (to assist

solubility).

Slowly add the 10% NaOH solution with stirring. Use a 5:1 molar excess of NaOH relative

to the sulfinate.

Observation: The reaction is mildly exothermic. Allow to stir for 1-2 hours at room

temperature.

Verification (The Self-Validating Step):

Take a 1 mL aliquot.

Check pH; it should remain >10 (indicating excess base).

Optional TLC/GC Check: Verify disappearance of the starting material peak if strict

validation is required.

Final Disposal:

The resulting solution contains Sodium Methanesulfinate and Butanol.

Adjust pH to 7-9 using dilute HCl.

Dispose of this mixture into the Aqueous Chemical Waste container.
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Caution: Do not pour down the drain unless your facility has a specific permit for dilute

alcohols and neutralized salts.

Emergency Procedures: Spills
In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area.

Ventilate: Open windows if possible; ensure HVAC is running.

Absorb: Use a universal absorbent pads or vermiculite.

Do not use paper towels (combustible risk with organic esters).

Decontaminate: Wipe the surface with a 10% bleach solution followed by water. The bleach

oxidizes any residual sulfinate to the inert sulfonate/sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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